2-ethoxy-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C25H33N3O2/c1-3-30-24-10-6-5-9-21(24)25(29)26-18-23(28-14-7-4-8-15-28)19-11-12-22-20(17-19)13-16-27(22)2/h5-6,9-12,17,23H,3-4,7-8,13-16,18H2,1-2H3,(H,26,29)
• InChI Key: ZZVMVJRZRKRNCZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCCCC4
• Molecular Formula: C25H33N3O2
• Molecular Weight: 407.5 g/mol

Description

2-ethoxy-N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)benzamide is a chemical compound that belongs to the class of benzamides. It is commonly used in scientific research for its various biochemical and physiological effects.

Scientific Research Applications

Anti-acetylcholinesterase Activity

• Piperidine derivatives, specifically those involving benzoylaminoethylpiperidine, have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These studies aimed at developing new treatments for conditions like dementia by inhibiting AChE to increase acetylcholine levels in the brain (Sugimoto et al., 1990).

Imaging and Diagnostic Applications

• Compounds structurally related to benzamides and piperidine have been evaluated as potential imaging agents for acetylcholinesterase (AChE) in the brain. Such research indicates the exploration of these compounds in nuclear medicine and biology for diagnostic purposes (Brown-Proctor et al., 1999).

Anti-inflammatory and Analgesic Agents

• Research on novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from specific benzamide compounds has shown significant anti-inflammatory and analgesic activities. These studies highlight the potential therapeutic applications of such compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antifatigue Effects

• Benzamide derivatives have been synthesized and investigated for their anti-fatigue effects, demonstrating the potential of such compounds to enhance physical endurance and capacity in animal models. This research area explores the applications of benzamide derivatives in improving physical performance and managing fatigue (Wu et al., 2014).

Sigma Receptor Binding

• Studies on N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide have explored its potential to visualize primary breast tumors in vivo through preferential binding to sigma receptors overexpressed on cancer cells. Such research underscores the application of structurally similar compounds in cancer diagnosis and potentially in therapeutic targeting (Caveliers et al., 2002).